Cas no 1805225-65-3 (2-Chloro-4-fluoro-6-mercaptopyridine)

• Product Name: 2-Chloro-4-fluoro-6-mercaptopyridine
• CAS No: 1805225-65-3
• MF: C₅H₃ClFNS
• MW: 163.600422143936
• CID: 4902378
• Update Time: 2025-11-05

2-Chloro-4-fluoro-6-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-6-mercaptopyridine

• Inchi： 1S/C5H3ClFNS/c6-4-1-3(7)2-5(9)8-4/h1-2H,(H,8,9)
• InChI Key： SUUKIESPDIWBBR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N1)=S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1

Additional information on 2-Chloro-4-fluoro-6-mercaptopyridine

2-Chloro-4-fluoro-6-mercaptopyridine (CAS No. 1805225-65-3): A Versatile Building Block in Modern Medicinal Chemistry

2-Chloro-4-fluoro-6-mercaptopyridine, identified by its unique CAS No. 1805225-65-3, represents a structurally rich heterocyclic compound that has garnered significant attention in contemporary pharmaceutical and agrochemical research. This six-membered aromatic ring system, substituted with chlorine, fluorine, and a thiol group at the 2-, 4-, and 6-position respectively, offers a unique combination of electronic and steric properties that make it an ideal scaffold for drug discovery programs targeting diverse therapeutic areas.

The molecular architecture of 2-Chloro-4-fluoro-6-mercaptopyridine features a pyridine core with three strategically positioned functional groups: the electron-withdrawing chlorine and fluorine atoms create a polarized environment, while the thiol (-SH) functionality provides nucleophilic reactivity essential for cross-coupling reactions and bioconjugation processes. These characteristics align with the principles of structure-based drug design, where precise control over molecular interactions is critical for optimizing pharmacokinetic profiles and target specificity.

Recent advances in synthetic methodologies have significantly enhanced the accessibility of this compound as a key intermediate in multi-step syntheses of biologically active molecules. Notably, transition-metal-catalyzed cross-coupling reactions such as the Buchwald-Hartwig amination and Stille coupling have been successfully applied to construct complex derivatives of CAS No. 1805225-65-3. These approaches enable the introduction of diverse substituents at the available positions, facilitating the development of compound libraries for high-throughput screening campaigns.

In the context of medicinal chemistry applications, the thiol group in 2-Chloro-4-fluoro-6-mercaptopyridine serves as a valuable handle for post-synthetic modification through thiol-disulfide exchange reactions or Michael addition processes. This feature has been exploited in recent studies to create redox-responsive drug conjugates that exhibit controlled release profiles under physiological conditions, particularly in cancer nanomedicine applications where stimulus-triggered activation is desired.

The halogen substituents (Cl and F) present in this molecule play dual roles as both synthetic handles and pharmacophoric elements. The chlorine atom at position 2 provides opportunities for further functionalization via nucleophilic aromatic substitution reactions, while the fluorine atom at position 4 contributes to metabolic stability through its well-documented effects on enzyme resistance mechanisms observed in numerous FDA-approved drugs containing fluorinated scaffolds.

Computational studies published in recent issues of *Journal of Medicinal Chemistry* have demonstrated that compounds derived from CAS No. 1805225-65-3 exhibit favorable drug-like properties according to Lipinski's Rule of Five criteria. Molecular docking simulations reveal enhanced binding affinities against various protein targets including kinases, GPCRs, and ion channels - all critical nodes in modern disease pathways such as oncogenesis and neurodegeneration.

The unique combination of halogen atoms and thiol functionality also makes this compound an attractive candidate for photochemical transformations under UV irradiation conditions. Recent reports from organic synthesis communities highlight its utility as a photoreactive intermediate capable of generating covalent bonds through [1+4] cycloaddition reactions under mild experimental conditions - an approach gaining traction in click chemistry applications.

In agricultural research settings, derivatives of 2-Chloro-4-fluoro-6-mecaptopyridine have shown promise as selective herbicides due to their ability to disrupt specific metabolic pathways in target weeds while maintaining low toxicity toward non-target organisms. This property aligns with current trends toward developing more environmentally sustainable crop protection solutions that minimize ecological impact.

The analytical characterization profile for this compound typically includes high-resolution mass spectrometry (HRMS) confirming its molecular formula C₅H₄ClFN₂S (molecular weight: 178.6 g/mol), nuclear magnetic resonance (NMR) spectroscopy revealing distinct chemical shifts for each proton environment, and infrared spectroscopy identifying characteristic absorption bands associated with C-F stretching vibrations (around 1370 cm^-1) and S-H bending modes (approximately 990 cm^-1). These data points are essential for quality control protocols during large-scale production processes.

Ongoing research continues to explore novel applications for this versatile scaffold across multiple disciplines including materials science where its redox-active properties are being investigated for use in electrochromic devices capable of reversible color changes upon application of electrical stimuli - an emerging area with potential applications in smart windows technology.

In summary, the strategic positioning of halogen atoms combined with reactive thiol functionality positions CAS No. 1805225-65-3 as an exceptional platform molecule capable of supporting next-generation drug discovery initiatives across multiple therapeutic domains while simultaneously contributing to advancements in functional materials development through its inherent chemical versatility.